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Compound of Interest

Compound Name: Parecoxib-d5 Sodium
Cat. No.: B1158104
Get Quote
\ J

Executive Summary

Parecoxib-d5 Sodium (N-[[4-(5-methyl-3-phenyl-4-isoxazolyl)phenyl]sulfonyl]propanamide-d5,
sodium salt) is the stable isotope-labeled analog of the COX-2 inhibitor prodrug Parecoxib. It is
primarily used as an Internal Standard (IS) for bioanalytical assays.

Critical Technical Insight: Unlike many stable isotopes where the label is on the core scaffold,
the deuterium label in Parecoxib-d5 is often located on the propionyl moiety (the "prodrug" tail).
Because Parecoxib rapidly hydrolyzes to Valdecoxib in aqueous environments, degradation of
Parecoxib-d5 results in the loss of the isotopic label, yielding unlabeled Valdecoxib and
deuterated propionic acid. Therefore, maintaining solubility without triggering hydrolysis is the
primary challenge in handling this compound.

Physicochemical Profile
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Property Description
Compound Name Parecoxib-d5 Sodium
Chemical Nature Sodium Salt of a Sulfonamide Prodrug

Propionyl group (
Label Position

tail)
Molecular Weight ~397.44 g/mol (approx. +5 Da vs. native)
o Moderate (Lyophilized powder is sensitive to
Hygroscopicity ]
moisture)
K ~6.7 (Parent acid); Sodium salt buffers aqueous
pKa

solutions to pH > 7

Isotope Effect on Solubility

The substitution of hydrogen with deuterium (D) typically exerts a negligible effect on solubility
profiles. Data for Parecoxib Sodium (non-deuterated) can be used as a direct proxy for the d5
analog.

Solubility Data: Methanol vs. Water

The sodium salt form renders the compound highly hydrophilic compared to its active
metabolite, Valdecoxib.

Solubility Table
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Solubility (Approx.)

Suitability for

Suitability for

Solvent 1][2]1[3][41[51[61[7
[N Stock Working Sol.
[81[°]
Wat > 50 mg/mL (Freely Low (High hydrolysis High (Immediate use
ater
Soluble) risk) only)
High (Preferred for High (LC-MS
Methanol > 10 mg/mL (Soluble) )
storage) compatible)
Ethanol ~ 3-10 mg/mL Moderate Moderate
High (Alternative Low (Freezing point
DMSO > 100 mg/mL )
stock) issues)
High (Immediate use
PBS (pH 7.2) ~5 mg/mL Low

only)

The Solvent Paradox

While Parecoxib-d5 Sodium is most soluble in water, it is most stable in organic solvents like

Methanol.

e In Water: The sodium salt dissociates completely. The presence of water attacks the amide

bond, converting Parecoxib to Valdecoxib. This reaction is pH-dependent and accelerated by

heat.

e In Methanol: The absence of water inhibits the hydrolytic pathway, preserving the integrity of

the deuterated propionyl chain.

Stability & Degradation Mechanism

Researchers must understand that "dissolving" Parecoxib-d5 Sodium in water starts a "ticking

clock" for degradation.

Degradation Pathway (Loss of Label)

The hydrolysis of Parecoxib-d5 does not yield Valdecoxib-d5. It yields unlabeled Valdecoxib.

This can catastrophically interfere with quantification if the metabolite (Valdecoxib) is also being

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Parecoxib-Sodium
https://labeling.pfizer.com/ShowLabeling.aspx?id=12872
https://www.apexbt.com/parecoxib-sodium.html
https://pdf.benchchem.com/1662/Technical_Support_Center_Parecoxib_Solubility_for_In_vitro_Experiments.pdf
https://cdn.caymanchem.com/cdn/insert/29017.pdf
https://www.geneesmiddeleninformatiebank.nl/pars/h122921.pdf
https://derangedphysiology.com/main/pharmacopeia/parecoxib
https://lktlabs.com/product/parecoxib-sodium/
https://www.medchemexpress.com/parecoxib.html
https://www.benchchem.com/product/b1158104/docs?utm_src=pdf-body#technical-guide-solubility-stability-of-parecoxib-d5-sodium
https://www.benchchem.com/product/b1158104/docs?utm_src=pdf-body#technical-guide-solubility-stability-of-parecoxib-d5-sodium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

measured, as the IS degradation contributes to the analyte signal (crosstalk).

Diagram 1: Hydrolysis and Loss of Isotopic Label

Hydrolysis
(Amide Bond Cleavage

Valdecoxib
(UNLABELED Analyte)

Parecoxib-d5 Sodium
(Deuterated IS)

H20 / Enzymes
(pH dependent)

Propionic Acid-d5
(Deuterated Byproduct)

Click to download full resolution via product page

Caption: Hydrolysis of Parecoxib-d5 cleaves the deuterated tail, destroying the Internal
Standard.

Experimental Protocols
Protocol A: Preparation of Primary Stock Solution (1
mg/mL)

Objective: Create a stable, long-term storage solution. Solvent: 100% Methanol (LC-MS
Grade).

¢ Weighing: Accurately weigh 1.0 mg of Parecoxib-d5 Sodium into a 1.5 mL amber glass vial.
o Note: Use an anti-static gun if the powder is static.

e Dissolution: Add 1.0 mL of Methanol.

e Mixing: Vortex for 30 seconds. The salt should dissolve rapidly.
o Visual Check: Solution must be clear and colorless.[6]

» Storage: Store at -20°C or -80°C. Stability is >6 months in methanol at this temperature.

Protocol B: Preparation of Working Internal Standard
(Fresh)
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Objective: Prepare the daily working solution for spiking into plasma/matrix. Solvent: 50:50
Methanol:Water (or matched to mobile phase initial conditions).

Thaw: Remove the Methanol Stock from the freezer and equilibrate to room temperature
(prevent condensation).

e Aliquot: Transfer the required volume (e.g., 10 L) into a fresh tube.
« Dilution: Dilute with water or buffer immediately before use.
o Critical: Do not store aqueous dilutions overnight.[5]
o Target Conc: Typically 50-500 ng/mL depending on instrument sensitivity.

e Spiking: Add to samples immediately. Once in biological matrix (plasma), enzymatic
hydrolysis (esterases) will accelerate degradation. Process samples rapidly (e.g., protein
precipitation with cold acetonitrile).

Protocol C: Solubility Verification (Shake-Flask Method)

If specific solubility data is required for a unique buffer:

e Add excess Parecoxib-d5 Sodium solid to 1 mL of the target solvent.
e Shake at 25°C for 1 hour (keep time short to minimize hydrolysis).

e Filter through a 0.22 um PTFE filter.

e Analyze filtrate immediately via HPLC-UV (245 nm) against a standard curve prepared in
Methanol.

Workflow Visualization

Diagram 2: Recommended Handling Workflow
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Caption: Workflow emphasizing Methanol for storage and rapid processing for agueous steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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